![molecular formula C15H12N2O B1521613 6-[(3-Phenylprop-2-en-1-yl)oxy]pyridine-3-carbonitrile CAS No. 1158124-18-5](/img/structure/B1521613.png)
6-[(3-Phenylprop-2-en-1-yl)oxy]pyridine-3-carbonitrile
Overview
Description
6-[(3-Phenylprop-2-en-1-yl)oxy]pyridine-3-carbonitrile is a useful research compound. Its molecular formula is C15H12N2O and its molecular weight is 236.27 g/mol. The purity is usually 95%.
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Scientific Research Applications
Coordination Chemistry
A review by Boča et al. (2011) discusses the chemistry and properties of related compounds, focusing on the preparation, properties, and complex compounds of ligands with similar structures. This work emphasizes the potential for investigating analogues of "6-[(3-Phenylprop-2-en-1-yl)oxy]pyridine-3-carbonitrile" in coordination chemistry, highlighting the significance of such compounds in the development of new materials with specific magnetic, structural, or biological properties (Boča, Jameson, & Linert, 2011).
Food Chemistry
In food chemistry, Zamora and Hidalgo (2015) reviewed the formation and fate of PhIP (2-Amino-1-methyl-6-phenylimidazo[4,5-b]pyridine), a compound structurally related to "this compound". The study discusses the role of lipid oxidation and the Maillard reaction in producing and eliminating processing-related food toxicants, providing insights into the complex interactions that can occur with pyridine derivatives in food systems (Zamora & Hidalgo, 2015).
Drug Discovery
Li Petri et al. (2021) explore the versatility of the pyrrolidine ring, a core component in many biologically active compounds. While not directly related to "this compound", this review underscores the importance of heterocyclic structures in medicinal chemistry, suggesting potential areas for the development of new therapeutics using similar frameworks (Li Petri et al., 2021).
Material Science
In material science, Sevrain et al. (2017) discuss the applications of phosphonic acids, highlighting their use in bioactive properties, bone targeting, and as phosphoantigens. This review, although not directly related to "this compound", illustrates the diverse applications of functional groups that could be applied to the synthesis and application of pyridine derivatives in material science and biotechnology (Sevrain, Berchel, Couthon, & Jaffrès, 2017).
Properties
IUPAC Name |
6-[(E)-3-phenylprop-2-enoxy]pyridine-3-carbonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12N2O/c16-11-14-8-9-15(17-12-14)18-10-4-7-13-5-2-1-3-6-13/h1-9,12H,10H2/b7-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OFXRUXUYCIUOAG-QPJJXVBHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=CCOC2=NC=C(C=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=C/COC2=NC=C(C=C2)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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